![molecular formula C21H30Cl3N3O3 B606847 CWHM-505 HCl CAS No. 1695560-60-1](/img/no-structure.png)
CWHM-505 HCl
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Overview
Description
CWHM-505 is a potent antimalarial agent.
Scientific Research Applications
Antimalarial Agent Development : CWHM-505 HCl, as part of the spiropiperidine hydantoins class, has shown significant potential in antimalarial drug discovery. These compounds have demonstrated potency against Plasmodium falciparum, a parasite responsible for malaria. Notably, this compound exhibits a low micromolar inhibitory concentration (IC50) against this parasite, indicating its effectiveness. This research is crucial given the rise of resistance to current antimalarial drugs (Meyers et al., 2015).
Liver Fibrosis Treatment : Another significant application of a related compound, CWHM-12 (an analog of this compound), has been explored in the context of liver fibrosis, particularly for nonalcoholic steatohepatitis (NASH). This compound has demonstrated the ability to reverse liver fibrosis in a mouse model, which is pivotal considering the high mortality associated with NASH-induced liver fibrosis. The mechanisms include apoptosis of hepatic stellate cells and suppression of profibrotic signal transduction pathways (Ulmasov et al., 2018).
Cancer Research : CWHM-1008, closely related to this compound, has been studied for its effects on lung adenocarcinoma (LUAD) cells. This study found that CWHM-1008 inhibits proliferation, induces apoptosis, and enhances autophagy flux in LUAD cells. This effect is mediated through the blockade of the Akt/mTOR axis, highlighting the potential of CWHM-1008 as an adjuvant treatment in LUAD (Zhang et al., 2021).
properties
CAS RN |
1695560-60-1 |
---|---|
Molecular Formula |
C21H30Cl3N3O3 |
Molecular Weight |
478.839 |
IUPAC Name |
8-(4,5-Dichloro-2-hydroxy-benzyl)-3-ethyl-1-(3-methyl-butyl)-1,3,8-triaza-spiro[4.5]decane-2,4-dione hydrochloride |
InChI |
InChI=1S/C21H29Cl2N3O3.ClH/c1-4-25-19(28)21(26(20(25)29)8-5-14(2)3)6-9-24(10-7-21)13-15-11-16(22)17(23)12-18(15)27;/h11-12,14,27H,4-10,13H2,1-3H3;1H |
InChI Key |
ANCVRRUGBMRZPJ-UHFFFAOYSA-N |
SMILES |
O=C(N1CC)N(CCC(C)C)C2(CCN(CC3=CC(Cl)=C(Cl)C=C3O)CC2)C1=O.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CWHM-505; CWHM 505; CWHM505; CWHM-505 HCl; CWHM-505 hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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